![molecular formula C6H11NO B6243511 2-oxabicyclo[3.1.1]heptan-4-amine CAS No. 2408970-85-2](/img/no-structure.png)
2-oxabicyclo[3.1.1]heptan-4-amine
Description
2-oxabicyclo[3.1.1]heptan-4-amine is a chemical compound with the CAS Number: 2408970-85-2 . It has a molecular weight of 113.16 . The IUPAC name for this compound is 2-oxabicyclo[3.1.1]heptan-4-amine . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for 2-oxabicyclo[3.1.1]heptan-4-amine is 1S/C6H11NO/c7-6-3-8-5-1-4(6)2-5/h4-6H,1-3,7H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2-oxabicyclo[3.1.1]heptan-4-amine has a molecular weight of 113.16 . The physical form of this compound is liquid .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-oxabicyclo[3.1.1]heptan-4-amine can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final conversion to the target compound. The key steps in the synthesis pathway include the formation of a bicyclic ring system, introduction of an amine group, and oxidation of the resulting compound to form the desired product.", "Starting Materials": ["Cyclopentadiene", "Ethyl vinyl ether", "Ammonia", "Hydrogen peroxide", "Sodium hydroxide", "Sulfuric acid", "Sodium chloride", "Methanol", "Diethyl ether"], "Reaction": ["Step 1: Cyclopentadiene and ethyl vinyl ether are reacted in the presence of a Lewis acid catalyst to form 2-oxabicyclo[3.1.1]hept-5-ene.", "Step 2: The resulting compound is treated with ammonia in methanol to introduce an amine group, forming 2-oxabicyclo[3.1.1]heptan-5-amine.", "Step 3: The amine group is protected with a suitable protecting group, such as a Boc group, to prevent unwanted reactions in subsequent steps.", "Step 4: The protected amine compound is oxidized with hydrogen peroxide in the presence of sodium hydroxide to form the corresponding N-oxide.", "Step 5: The Boc group is removed using sulfuric acid, followed by neutralization with sodium hydroxide.", "Step 6: The resulting compound is treated with hydrogen peroxide in the presence of sodium chloride to form 2-oxabicyclo[3.1.1]heptan-4-amine."] } | |
CAS RN |
2408970-85-2 |
Product Name |
2-oxabicyclo[3.1.1]heptan-4-amine |
Molecular Formula |
C6H11NO |
Molecular Weight |
113.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
